BE“GH@ Methodological & Application

Check Availability & Pricing

Application Note and Protocol: Preparation of
Carcainium Chloride Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carcainium

Cat. No.: B15197547

Audience: Researchers, scientists, and drug development professionals.

Introduction

Carcainium chloride, also known as QX 572 and RSD 931, is a quaternary derivative of
lidocaine.[1][2][3] It is recognized for its antitussive properties, demonstrating a mechanism of
action on airway sensory nerves that is distinct from that of lidocaine.[4][5] This document
provides a detailed protocol for the preparation of a Carcainium chloride stock solution from its
powdered form for research applications.

Quantitative Data Summary

A summary of the key quantitative data for Carcainium chloride is presented in the table below
for easy reference.
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Property Value Source
Molecular Formula C1sH22CINsO2 [2][6]
Molecular Weight 347.84 g/mol [2][6]
CAS Number 1042-42-8 [1][21[3]
Appearance Solid [2]
Purity >98.0% [7]
Solubility in DMSO 33.33 mg/mL (95.82 mM) [31[6]

Experimental Protocol: Preparation of Carcainium
Chloride Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of Carcainium chloride in
Dimethyl Sulfoxide (DMSO).

Materials:

e Carcainium chloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
Procedure:

e Pre-dissolution Steps:
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o Before opening, bring the vial of Carcainium chloride powder to room temperature.
o Ensure all equipment is clean and sterile to prevent contamination.

o Perform all weighing and solution preparation in a chemical fume hood.

e Weighing the Powder:
o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh the desired amount of Carcainium chloride powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.48 mg of the powder (Molecular
Weight = 347.84 g/mol ).

o Dissolution:

o Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing
the weighed powder. To continue the example, add 1 mL of DMSO to the 3.48 mg of
powder.

o Cap the tube securely and vortex thoroughly until the powder is completely dissolved.

o To aid dissolution, gentle warming of the solution to 37°C or sonication can be applied.[3]
For higher concentrations, heating to 60°C may be necessary.[3][6]

e Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to
minimize freeze-thaw cycles.[1]

o For long-term storage (up to 6 months), store the aliquots at -80°C.[1][8]
o For short-term storage (up to 1 month), the solution can be kept at -20°C.[1][8]

o Itis recommended to store the solutions under nitrogen to maintain stability.[1][6]

Diagrams
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Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing Carcainium chloride stock solution.
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Simplified Mechanism of Action
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Caption: Simplified diagram of Carcainium chloride's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol: Preparation of
Carcainium Chloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15197547#how-to-prepare-carcainium-chloride-
stock-solution-from-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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